1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one

• IUPAC Name: 1-[5-(2-oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one
• InChI: InChI=1S/C16H16O2S2/c1-11(17)9-19-15-7-3-6-14-13(15)5-4-8-16(14)20-10-12(2)18/h3-8H,9-10H2,1-2H3
• InChI Key: GRBSXCHPFSCGMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=CC=CC2=C1C=CC=C2SCC(=O)C
• Molecular Formula: C16H16O2S2
• Molecular Weight: 304.4 g/mol

Description

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one is an organic compound characterized by its unique structure, which includes a naphthalene ring substituted with sulfanyl and oxopropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one typically involves multi-step organic reactions. One common method includes the reaction of naphthalene derivatives with sulfanyl and oxopropyl groups under controlled conditions. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the oxo group to hydroxyl groups.

Substitution: The sulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Substitution reactions may involve nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols .

Scientific Research Applications

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

1-Naphthalen-2-yl-propan-1-one: A structurally similar compound with different functional groups.

2,5-PRODAN: Another naphthalene derivative with distinct photophysical properties.

Uniqueness

1-[5-(2-Oxopropylsulfanyl)naphthalen-1-yl]sulfanylpropan-2-one is unique due to its specific combination of sulfanyl and oxopropyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .